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Compound of Interest

Compound Name: 4-Bromo-2-fluoro-6-nitrophenol

Cat. No.: B1268982

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of halogenated nitrophenols,
specifically focusing on the synthesis and agrochemical applications of 2-Bromo-4-fluoro-6-
nitrophenol, an isomer of the requested 4-Bromo-2-fluoro-6-nitrophenol. Due to a lack of
specific publicly available data on the requested compound, this document leverages detailed
information from patent literature on its closely related and biologically active isomer. This
information is intended to serve as a valuable reference for the synthesis and evaluation of
similar compounds in agrochemical research and development.

Application Notes: 2-Bromo-4-fluoro-6-nitrophenol
as a Potent Agrochemical

Halogenated and nitrated phenolic compounds are crucial scaffolds in the development of new
agrochemicals due to their diverse biological activities. The inclusion of fluorine, in particular,
can enhance the efficacy and stability of active ingredients.[1] The compound 2-Bromo-4-
fluoro-6-nitrophenol has been identified as a potent agrochemical agent with both fungicidal
and herbicidal properties.[1]

Key Features:
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e Broad-Spectrum Activity: This compound demonstrates high-efficiency, broad-spectrum
agricultural bactericidal activity and also shows a good inhibitory effect on weeds.[1]

» Enhanced Efficacy: Biological activity tests have shown that 2-Bromo-4-fluoro-6-nitrophenol
has significantly higher fungicidal activity compared to related compounds like 4-fluorophenol
and 2-nitro-4-fluorophenol.[1]

o Direct Application: Unlike many other intermediates, 2-Bromo-4-fluoro-6-nitrophenol is
patented for its direct use as an active ingredient in controlling plant diseases and weeds.[1]

» Efficient Synthesis: A straightforward and high-yield synthesis process makes this compound
a viable candidate for industrial-scale production.[1]

The presence of bromine, fluorine, and a nitro group on the phenol ring creates a unique
electronic and steric profile that likely contributes to its potent biological activity. This positions
2-Bromo-4-fluoro-6-nitrophenol and its analogs as valuable lead compounds for the
development of next-generation fungicides and herbicides.

Experimental Protocols

The following protocols are based on the synthesis and biological evaluation of 2-Bromo-4-
fluoro-6-nitrophenol as described in patent CN103724206A.[1]

Protocol 1: Synthesis of 2-Bromo-4-fluoro-6-nitrophenol

This protocol details the nitration of 2-bromo-4-fluorophenol to produce 2-Bromo-4-fluoro-6-
nitrophenol.

Materials:

2-Bromo-4-fluorophenol (0.05 mol)

Chloroform (25 mL)

Sulfuric acid

Nitric acid
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o Saturated salt water

e Anhydrous sodium sulfate

» Ethyl alcohol

» Reaction flask with stirring capability
e Dropping funnel

o Temperature control system
Procedure:

 In areaction flask, dissolve 0.05 mol of 2-bromo-4-fluorophenol in 25 mL of chloroform with
stirring.

o Prepare a nitrating mixture of sulfuric acid and nitric acid in a molar ratio of 1:5.5.

o While maintaining the reaction temperature at 20°C, slowly add the nitrating mixture (0.065
mol total) dropwise to the dissolved 2-bromo-4-fluorophenol solution.

 After the addition is complete, raise the temperature to 45°C and continue the reaction for 3
hours.

e Upon completion of the reaction, wash the organic phase with water and then with saturated
salt water.

» Dry the organic phase with anhydrous sodium sulfate and filter.
» Evaporate the filtrate to obtain the crude product.

o Recrystallize the crude product from ethyl alcohol to yield a light yellow product. The
reported yield is 89%.[1]

Logical Workflow for Synthesis
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Purification:
Recrystalize from Ethanol
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Caption: Synthesis of 2-Bromo-4-fluoro-6-nitrophenol.

Protocol 2: Fungicidal Activity Assay (Mycelium Growth
Rate Method)

This protocol is a standard method to evaluate the efficacy of a compound against fungal
pathogens.

Materials:

e 2-Bromo-4-fluoro-6-nitrophenol

e Control compounds (e.g., 4-fluorophenol, 2-nitro-4-fluorophenol)
e Fungal species (e.g., Gaeumannomyces graminis)

o Potato Dextrose Agar (PDA) medium

 Sterile petri dishes

e Solvent (e.g., acetone)

 Incubator

Procedure:

o Prepare stock solutions of the test compounds (2-Bromo-4-fluoro-6-nitrophenol and controls)
in a suitable solvent.

o Prepare PDA medium and autoclave. Allow it to cool to approximately 50-60°C.
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» Add the appropriate volume of the stock solutions to the molten PDA to achieve the desired
final concentrations (e.g., 5, 10, 20, 40, 80 mg/L). A solvent-only control should also be
prepared.

o Pour the amended PDA into sterile petri dishes and allow them to solidify.
 Inoculate the center of each plate with a mycelial plug of the test fungus.
 Incubate the plates at the optimal growth temperature for the fungus.

o Measure the diameter of the fungal colony daily until the colony in the control plate reaches
the edge of the dish.

o Calculate the inhibition rate for each concentration and determine the EC50 value (the
concentration that inhibits 50% of mycelial growth).

Data Presentation

The following table summarizes the fungicidal activity of 2-Bromo-4-fluoro-6-nitrophenol and
related compounds against Gaeumannomyces graminis, as reported in patent CN103724206A.

[1]

Compound EC50 (mgl/L)
2-Bromo-4-fluoro-6-nitrophenol < 20.30 (Implied higher activity)
2-Nitro-4-fluorophenol 20.30

2-Bromo-4-fluorophenol 30.35

4-Fluorophenol > 80 (26.2% inhibition at 80 mg/L)

Note: The patent states that 2-Bromo-4-fluoro-6-nitrophenol has higher fungicidal activity than
the other tested compounds, implying a lower EC50 value than 20.30 mg/L.

Signaling Pathways and Mode of Action

The precise biochemical mode of action for 2-Bromo-4-fluoro-6-nitrophenol is not detailed in
the provided search results. However, nitrophenols are known to act as uncouplers of oxidative
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phosphorylation. This process disrupts the proton gradient across the mitochondrial membrane,
which is essential for ATP synthesis. This disruption leads to a rapid depletion of cellular
energy, ultimately causing cell death in the target organism.

Hypothesized Mode of Action Pathway
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Caption: Uncoupling of Oxidative Phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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